4-(2-Methyl-4-nitrophenoxy)pyridin-2-amine
Overview
Description
“4-(2-Methyl-4-nitrophenoxy)pyridin-2-amine” is a chemical compound with the molecular formula C12H11N3O3 . It is a pyridinamine derivative with a nitrophenyl group attached to the pyridine ring .
Synthesis Analysis
The synthesis of “this compound” involves a reaction with 2-Amino-4-chloropyridine, N-methyl pyrrolidone, and 2-hydroxy-5-nitrotoluene in the presence of diisopropylethylamine . The reaction is carried out under a nitrogen atmosphere at 150°C for 5 days .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridinamine core with a nitrophenyl group attached to it . The exact mass of the molecule is 245.08000 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 245.23400 . The exact mass is 245.08000 . The LogP value, which represents the compound’s lipophilicity, is 3.77710 .Scientific Research Applications
Kinetics and Mechanism in Organic Reactions
A study by Castro et al. (2004) explored the kinetics and mechanisms of pyridinolysis reactions of certain nitrophenyl compounds. While not directly studying 4-(2-Methyl-4-nitrophenoxy)pyridin-2-amine, this research is relevant as it provides insights into the behavior of similar compounds in organic reactions, particularly those involving nitrophenyl groups (Castro, Aliaga, & Santos, 2004).
Role in Complex Metal Ligands
Research by Velusamy, Mayilmurugan, and Palaniandavar (2004) investigated iron(III) complexes of monophenolate ligands as models for catechol 1,2-dioxygenases. The study contributes to understanding how ligands similar to this compound interact in metal complexes and their potential applications in mimicking enzymatic activities (Velusamy, Mayilmurugan, & Palaniandavar, 2004).
Applications in Polymer Science
A study by Huang et al. (2012) focused on the synthesis of novel fluorescent polyimides containing pyridine moieties. This research is relevant as it provides an example of how compounds structurally related to this compound can be utilized in the development of new materials with specific optical properties, such as fluorescence (Huang et al., 2012).
Use in Synthesis of Polyimides
Research by Yan et al. (2011) involved the synthesis of polyimides using pyridine-containing aromatic diamine, a process potentially similar to applications involving this compound. This study highlights the role of such compounds in synthesizing high-performance materials with desirable thermal and mechanical properties (Yan et al., 2011).
Properties
IUPAC Name |
4-(2-methyl-4-nitrophenoxy)pyridin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-8-6-9(15(16)17)2-3-11(8)18-10-4-5-14-12(13)7-10/h2-7H,1H3,(H2,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZTYDAVBBQOEOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])OC2=CC(=NC=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
864244-98-4 | |
Record name | 4-(2-methyl-4-nitrophenoxy)pyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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